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Introduction

IR-1048 is a cyanine dye specifically designed for fluorescence imaging in the second near-
infrared (NIR-II) window, a spectral range spanning from 1000 to 1700 nm.[1][2] Imaging within
this window offers significant advantages for biological research, particularly for in vivo studies,
due to the reduced scattering of photons, minimal tissue autofluorescence, and deeper tissue
penetration compared to traditional visible and NIR-I (700-900 nm) imaging. These properties
enable high-resolution visualization of deep-seated biological structures and processes.[3] IR-
1048 is often functionalized to create probes that target specific biological markers, such as
nitroreductase in hypoxic tumor environments, making it a valuable tool for cancer research
and therapeutic monitoring.

Physicochemical and Spectroscopic Properties of IR-
1048

A summary of the key properties of IR-1048 is presented below. These values are essential for
designing imaging experiments and performing quantitative analysis.
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Property Value Solvent/Conditions  Reference(s)
Chemical Formula CaoH3sBClsFaN:2
Molecular Weight 739.91 g/mol
Typical Excitation Max ]
~980 nm Varies
(Aex)
Emission Maximum
~1048 nm Ethanol
(Aem)
Fluorescence
] 0.001 (0.1%) Ethanol
Quantum Yield (®F)
Molar Extinction Data not available in
Coefficient (g) current search results.

N Soluble in water and
Solubility thanol
ethano

Core Equipment Setup for IR-1048 Imaging

A typical epi-fluorescence imaging system for the NIR-II region is required for IR-1048. The
fundamental components are outlined below.

Essential Components and Specifications
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Component

Specification /
Recommendation

Rationale Reference(s)

Excitation Light
Source

A high-power laser
diode with a peak
wavelength of 980 nm

is recommended.

Efficiently excites IR-
1048 to produce a
strong fluorescence

signal.

Excitation Filter

A short-pass filter
(e.g., cut-off at 1000
nm) or a narrow band-
pass filter centered at
980 nm should be
placed in the

excitation path.

Ensures only the
desired excitation
wavelength reaches
the sample,
minimizing stray light
and background

noise.

Dichroic Mirror

A long-pass dichroic
mirror with a cut-on
wavelength around
1000 nm.

Reflects the 980 nm
excitation light
towards the sample
while efficiently
transmitting the
emitted fluorescence
(>1000 nm) to the
detector.

Emission Filter

A 1000 nm long-pass
filter should be placed
before the detector.

Blocks scattered
excitation light from
reaching the detector,
ensuring that only the
IR-1048 fluorescence
signal is captured.
This is critical for
achieving a high

signal-to-noise ratio.

Detector

An Indium Gallium
Arsenide (InGaAs)
camera. These
cameras are sensitive
in the 900-1700 nm

Standard silicon-
based cameras are
not sensitive in the
NIR-II window.

InGaAs detectors are
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range. Cooled InGaAs
cameras are preferred
for low-noise, long-

exposure acquisitions.

essential for capturing
the fluorescence

emission of IR-1048.

A high-quality
objective lens with

Objective Lens good transmission in
the NIR range (up to
1700 nm).

Maximizes the
collection of emitted
(3]

photons from the

sample.

Diagram of a Typical NIR-Il Imaging System
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NIR-II Fluorescence Imaging System
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Caption: A schematic of a standard epi-fluorescence setup for NIR-II imaging.
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Experimental Protocols

The following protocols provide a starting point for using IR-1048-based probes for in vitro and
in vivo imaging. As an example, we will reference a hypothetical probe, "IR-1048-Target,"
designed to detect a specific cellular marker.

Protocol 1: In Vitro Cellular Imaging

This protocol describes the labeling and imaging of cultured cells.

Materials:

Cultured cells seeded on a glass-bottom imaging dish

IR-1048-Target probe stock solution (e.g., 1 mM in DMSO)

Complete cell culture medium

Phosphate-Buffered Saline (PBS)

NIR-II fluorescence microscope

Procedure:

Cell Preparation: Culture cells to the desired confluency (typically 60-80%) in a glass-bottom
dish suitable for microscopy.

» Probe Preparation: Prepare a working solution of IR-1048-Target by diluting the stock
solution in complete cell culture medium. The final concentration should be optimized, but a
starting range of 1-10 uM is common.

o Cell Labeling: Remove the existing medium from the cells and add the IR-1048-Target
working solution.

 Incubation: Incubate the cells under standard culture conditions (e.g., 37°C, 5% CO:) for a
predetermined period (e.g., 30-60 minutes). This time should be optimized based on the
probe's kinetics.
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e Washing: Gently wash the cells two to three times with warm PBS or fresh culture medium to
remove any unbound probe.

e Imaging: Add fresh medium or PBS to the cells for imaging. Place the dish on the NIR-II
microscope stage.

e Image Acquisition:
o Excite the sample using the 980 nm laser.

o Collect the emitted fluorescence using the InGaAs camera with the 1000 nm long-pass
filter in place.

o Optimize exposure time and laser power to achieve a good signal-to-noise ratio while
minimizing potential phototoxicity.

Workflow for In Vitro Imaging
Seed Cells on Prepare IR-1048 Probe
Imaging Dish Working Solution
Incubate Cells
with Probe

Wash to Remove
Unbound Probe

Acquire Images on
NIR-1I Microscope

Click to download full resolution via product page

Caption: A generalized workflow for labeling and imaging cultured cells with IR-1048.
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Protocol 2: In Vivo Small Animal Imaging

This protocol outlines the general steps for imaging a tumor-bearing mouse model. All animal
procedures must be conducted in accordance with approved institutional guidelines.

Materials:

Tumor-bearing mouse model

Sterile IR-1048-Target probe solution formulated for injection (e.g., in saline or PBS)

Anesthesia (e.qg., isoflurane)

In vivo NIR-II imaging system
Procedure:

« Animal Preparation: Anesthetize the mouse using a calibrated isoflurane delivery system.
Place the animal on the imaging stage, which should be heated to maintain body
temperature.

» Pre-injection Imaging: Acquire a baseline (pre-injection) image of the region of interest (e.g.,
the tumor) to assess background autofluorescence.

e Probe Administration: Administer the IR-1048-Target probe via an appropriate route, typically
an intravenous (tail vein) injection. A typical dose might be 100-200 pL of a 50-100 uM
solution.

e Dynamic Imaging: Begin acquiring images immediately after injection to observe the probe's
distribution dynamics. Continue imaging at various time points (e.g., 1, 4, 8, 12, 24 hours)
post-injection to determine the optimal time for target accumulation and background
clearance.

e Image Acquisition Parameters:

o Use the 980 nm laser for excitation, ensuring the power density is within safe limits for in
Vivo use.
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o Set the InGaAs camera exposure time to balance signal strength and temporal resolution.

o Use the 1000 nm long-pass emission filter.

o Data Analysis: Quantify the fluorescence intensity in the region of interest (e.g., tumor) and a
background region (e.g., muscle) over time to calculate the tumor-to-background ratio.

Workflow for In Vivo Imaging
Anesthetize Animal and
Acquire Baseline Image

l

Administer IR-1048 Probe
(e.g., IV Injection)

'

Acquire Images at Multiple
Time Points Post-Injection

Analyze Image Data

(e.g., Tumor-to-Background Ratio)

Click to download full resolution via product page

Caption: A standard procedure for in vivo fluorescence imaging in small animals.

Application Example: Imaging Hypoxia

IR-1048 can be modified with a nitroimidazole group to create a probe (IR-1048-MZ) that is
responsive to nitroreductase (NTR), an enzyme overexpressed in hypoxic tumor cells. In its
initial state, the probe's fluorescence is quenched. In the presence of NTR, the nitro group is
reduced, restoring the strong NIR-II fluorescence of the IR-1048 core.

Activation Mechanism of a Hypoxia-Sensitive IR-1048
Probe
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Caption: The activation of a hypoxia-sensitive IR-1048 probe by nitroreductase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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